Cas no 35112-70-0 (Lead(2+) Bis(cyanoazanide))

Lead(2+) Bis(cyanoazanide) structure
Lead(2+) Bis(cyanoazanide) structure
Product Name:Lead(2+) Bis(cyanoazanide)
CAS No:35112-70-0
MF:C2H4N4Pb
MW:291.279955863953
CID:1468369
PubChem ID:75124267
Update Time:2025-04-20

Lead(2+) Bis(cyanoazanide) Chemical and Physical Properties

Names and Identifiers

    • Lead(2+) Bis(cyanoazanide)
    • Cyanamide, lead salt
    • lead cyanamidate
    • Cyanamide lead
    • Carbamonitril, Blei(II)-(cyan-imid)
    • cyanamide, lead(II) salt (1:1)
    • Carbamonitril, Bleicyanamid
    • carbamonitrile, lead cyanamide
    • Einecs 244-073-9
    • Cyanamide,lead(2+)salt(1:1)
    • carbamonitrile, lead (II)-(cyano-imide)
    • cyanamide,lead(2++)salt(1:1)
    • Lead-2-cyanamide
    • lead(II) cyanamide
    • Cyanamide,leadsalt
    • Cyanamide, lead salt; lead cyanamidate; Cyanamide lead; Carbamonitril, Blei(II)-(cyan-imid); cyanamide, lead(II) salt (1:1); Carbamonitril, Bleicyanamid; carbamonitrile, lead cyanamide; Einecs 244-073-9; Cyanamide,lead(2+)salt(1:1); carbamonitrile, lead (II)-(cyano-imide); cyanamide,lead(2++)salt(1:1); Lead-2-cyanamide; lead(II) cyanamide; Cyanamide,leadsalt; LEAD(II) CYANAMIDE;
    • EINECS 252-377-8
    • 35112-70-0
    • Cyanamide, lead(2+) salt (2:1)
    • Inchi: 1S/2CH2N2.Pb/c2*2-1-3;/h2*2H2;/q;;+2
    • InChI Key: SLSDODKZMOJKRY-UHFFFAOYSA-N
    • SMILES: [Pb+2].NC#N.NC#N

Computed Properties

  • Exact Mass: 292.02025g/mol
  • Monoisotopic Mass: 292.02025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 29.3
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6Ų
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